Ammine dibutyratodichloro(cyclohexylamine)platinum IV
Description
JM-221 is a novel platinum(IV) dicarboxylate complex exhibiting enhanced cytotoxicity in human ovarian carcinoma cell line when compared to Cisplatin. Comparison with platinum accumulation from Cisplatin suggests that the increased cytotoxicity of JM-221 may be related to increased accumulation within the cell. JM-221 is more lipophilic than Cisplatin, which may account for improved uptake in Cisplatin resistant cells.
properties
CAS RN |
129551-91-3 |
|---|---|
Product Name |
Ammine dibutyratodichloro(cyclohexylamine)platinum IV |
Molecular Formula |
C14H30Cl2N2O4Pt |
Molecular Weight |
556.4 g/mol |
IUPAC Name |
azane;butanoate;cyclohexanamine;platinum(4+);dichloride |
InChI |
InChI=1S/C6H13N.2C4H8O2.2ClH.H3N.Pt/c7-6-4-2-1-3-5-6;2*1-2-3-4(5)6;;;;/h6H,1-5,7H2;2*2-3H2,1H3,(H,5,6);2*1H;1H3;/q;;;;;;+4/p-4 |
InChI Key |
XMOWMXXEICQRQH-UHFFFAOYSA-J |
SMILES |
CCCC(=O)[O-].CCCC(=O)[O-].C1CCC(CC1)N.N.[Cl-].[Cl-].[Pt+4] |
Canonical SMILES |
CCCC(=O)[O-].CCCC(=O)[O-].C1CCC(CC1)N.N.[Cl-].[Cl-].[Pt+4] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ammine dibutyratodichloro(cyclohexylamine)platinum IV JM 221 JM-221 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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